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Compound of Interest

4-Nonyl Phenol Monoethoxylate-
a4

cat. No.: B15598958

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, analytical
methodologies, and biological significance of 4-Nonyl Phenol Monoethoxylate-d4. This
deuterated analog of 4-Nonyl Phenol Monoethoxylate serves as a crucial internal standard for
the quantitative analysis of nonylphenol ethoxylates in various matrices.

Core Chemical Properties

4-Nonyl Phenol Monoethoxylate-d4 is a synthetic compound where four hydrogen atoms on
the ethoxylate chain have been replaced by deuterium. This isotopic labeling makes it an ideal
internal standard for mass spectrometry-based analytical methods, as it is chemically identical
to the non-deuterated form but has a distinct molecular weight.

Table 1: General Chemical Properties of 4-Nonyl Phenol Monoethoxylate-d4
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Property Value Source(s)

CAS Number 2733264-27-0 [1]

Molecular Formula C17H24D402

Molecular Weight 268.43 g/mol [2]
2-(4-Nonylphenoxy)ethanol-d4,
2-(p-Nonylphenoxy)ethanol-d4,

Synonyms [3]

Ethylene Glycol Mono-p-
nonylphenyl Ether-d4

Physical Form

Neat

[3]

Table 2: Estimated Physical Properties of Nonyl Phenol Monoethoxylate (Non-Deuterated)

Property Value Source(s)
Boiling Point > 200 °C [4]
Melting Point <0°C [4]
Density ~1.02 - 1.29 g/cm? [4]

Water Solubility

Dispersible

[4]

Synthesis and Manufacturing

The industrial production of nonylphenol ethoxylates involves a two-step process. The

synthesis of 4-Nonyl Phenol Monoethoxylate-d4 would follow a similar pathway, utilizing a

deuterated ethylene oxide in the final step.
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Caption: General synthesis pathway for nonylphenol ethoxylates.

The initial step is the synthesis of nonene through the oligomerization of propene, catalyzed by
an acid such as polyphosphoric acid.[5] This results in a complex mixture of nonene isomers.[5]
The second step is the acid-catalyzed alkylation of phenol with the nonene mixture to produce
nonylphenol.[5] Finally, ethoxylation of nonylphenol with ethylene oxide (or deuterated ethylene
oxide for the d4 variant) under basic conditions yields the nonylphenol ethoxylate.[5]

Experimental Protocols: Analysis of Nonylphenol
Ethoxylates

4-Nonyl Phenol Monoethoxylate-d4 is primarily used as an internal standard in analytical
methods for the detection and quantification of nonylphenol and its ethoxylates in
environmental and biological samples. Liquid chromatography coupled with tandem mass
spectrometry (LC/MS/MS) is a highly sensitive and specific method for this purpose.[6]
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General LC/MS/MS Protocol:

e Sample Preparation:

o Solid samples (e.g., textiles, sediment) are typically extracted with an organic solvent like
methanol or acetonitrile, often using ultrasonication.[6][7]

o Liquid samples (e.g., water) may undergo solid-phase extraction (SPE) to concentrate the
analytes and remove interfering matrix components.

o The sample extract is then spiked with a known concentration of 4-Nonyl Phenol
Monoethoxylate-d4 as an internal standard.

o Chromatographic Separation:

o An aliquot of the prepared sample is injected into a high-performance liquid
chromatography (HPLC) system.

o Separation is typically achieved on a reverse-phase C18 column.[6]

o A gradient elution with a mobile phase consisting of an aqueous component (e.g.,
ammonium acetate in water) and an organic component (e.g., acetonitrile) is commonly
used.[6]

o Mass Spectrometric Detection:

o The eluent from the HPLC is introduced into a tandem mass spectrometer, usually
equipped with an electrospray ionization (ESI) source operating in positive or negative ion
mode.[6]

o The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode, which
provides high selectivity and sensitivity.[6]

o Specific precursor-to-product ion transitions are monitored for the target analytes and the
deuterated internal standard.
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Caption: General workflow for the analysis of nonylphenol ethoxylates.

Biological Activity and Signaling Pathways

While 4-Nonyl Phenol Monoethoxylate-d4 itself is used for analytical purposes, the non-
deuterated parent compound, along with its degradation product 4-nonylphenol, are well-
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documented endocrine disruptors.[8] These compounds are considered xenoestrogens,
meaning they can mimic the effects of estrogen in the body.[9]

The primary mechanism of action is through the binding to estrogen receptors (ERa and ERp),
which can lead to the activation or inhibition of estrogen-responsive genes. This can disrupt
normal endocrine function and has been associated with various adverse health effects,

including reproductive and developmental problems.

In addition to interacting with estrogen receptors, nonylphenol has been shown to activate the
constitutive androstane receptor (CAR), a nuclear receptor involved in the detoxification of
foreign chemicals.[3]
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Caption: Simplified signaling pathway of nonylphenol as an endocrine disruptor.
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In summary, 4-Nonyl Phenol Monoethoxylate-d4 is an indispensable tool for the accurate
measurement of nonylphenol ethoxylates. Understanding its chemical properties and the
biological effects of its non-deuterated counterpart is essential for researchers in environmental
science, toxicology, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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